Cas no 1006451-71-3 (3-Amino-1-ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Amino-1-ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1006451-71-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD06805282
• CID: 3059062
• PubChem ID: 19619943
• Update Time: 2025-10-25

3-Amino-1-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-ethyl-1H-pyrazole-5-carboxylic acid
• 1006451-71-3
• BBL040903
• CS-0264407
• AKOS000309013
• MFCD06805282
• EN300-92728
• 5-amino-2-ethylpyrazole-3-carboxylic acid
• GQB45171
• Z1198171406
• STK352626
• SCHEMBL570182
• 3-amino-1-ethyl-1H-pyrazole-5-carboxylicacid

• MDL： MFCD06805282
• Inchi： 1S/C6H9N3O2/c1-2-9-4(6(10)11)3-5(7)8-9/h3H,2H2,1H3,(H2,7,8)(H,10,11)
• InChI Key： RMZXCPOUDMOQNW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(N)=NN1CC)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Amino-1-ethyl-1H-pyrazole-5-carboxylic acid

3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid (CAS No. 1006451-71-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and chemical versatility. The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, forms the core of this molecule, contributing to its unique electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid through various routes. One notable method involves the condensation of appropriate amines with carbonyl compounds under specific reaction conditions. The presence of the amino group at position 3 and the ethyl substituent at position 1 imparts distinct electronic and steric effects, which are crucial for its biological activity and chemical reactivity.

Research into the pharmacological properties of 3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid has revealed its potential as a lead compound in drug discovery. Studies have demonstrated its ability to inhibit certain enzymes and modulate cellular signaling pathways, making it a promising candidate for therapeutic applications. For instance, investigations into its anti-inflammatory and antioxidant properties have shown significant potential in combating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The carboxylic acid group at position 5 plays a pivotal role in the molecule's ability to form hydrogen bonds, which is essential for its interaction with biological targets. This functional group also facilitates further chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced bioavailability and efficacy. Recent studies have focused on optimizing the pharmacokinetic profiles of this compound to improve its therapeutic potential.

In addition to its pharmacological applications, 3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid has shown promise in materials science. Its ability to act as a coordinating ligand makes it a valuable component in the synthesis of metal complexes with unique magnetic and electronic properties. These complexes have potential applications in catalysis, sensing, and energy storage technologies.

From a synthetic perspective, the molecule's structure provides an excellent platform for exploring regioselective reactions. The interplay between the pyrazole ring, amino group, and ethyl substituent offers opportunities for site-specific modifications, which can be exploited to design molecules with tailored functionalities. Recent advancements in asymmetric synthesis have further expanded the scope of this compound's applications.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid. Quantum mechanical calculations have revealed key interactions that govern its binding affinity to biological targets, paving the way for rational drug design strategies. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of this compound.

In conclusion, 3-Amino-1-Ethyl-1H-Pyrazole-5-Carboxylic Acid (CAS No. 1006451